Cas no 176722-63-7 (8-Bromo-2-(trifluoromethyl)quinoline)

• Product Name: 8-Bromo-2-(trifluoromethyl)quinoline
• CAS No: 176722-63-7
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD08741357
• CID: 1031891
• PubChem ID: 15325794
• Update Time: 2024-11-01

8-Bromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-(trifluoromethyl)quinoline
• QUINOLINE, 8-BROMO-2-(TRIFLUOROMETHYL)-
• AB48759
• AG-A-92668
• AGN-PC-00OW2Q
• CTK5I8647
• PC9226
• 8-broMo-2-(trifluoroMethyl)-
• 8-broMo-2-(trifluoroMethyl)quinoline,Quinoline
• MFCD08741357
• CS-0060623
• BHA72263
• AS-64134
• AKOS015897045
• FT-0765408
• A25658
• DTXSID60571524
• 8-BROMO-2-(TRIFLUOROMETHYL)-QUINOLINE
• 176722-63-7
• DB-065162

• MDL： MFCD08741357
• Inchi： 1S/C10H5BrF3N/c11-7-3-1-2-6-4-5-8(10(12,13)14)15-9(6)7/h1-5H
• InChI Key： OSWXDIFARUFKTR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(C(F)(F)F)N=C21

Computed Properties

• Exact Mass: 274.95575
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.658±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-63 ºC (pentane pentane )
• Boiling Point: 284.3±35.0 ºC (760 Torr),
• Flash Point: 125.7±25.9 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines